Cas no 1220037-75-1 (4-Piperidinylmethyl 4-methoxybenzoate hydrochloride)

• Product Name: 4-Piperidinylmethyl 4-methoxybenzoate hydrochloride
• CAS No: 1220037-75-1
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 1067818
• PubChem ID: 56829502
• Update Time: 2025-08-02

4-Piperidinylmethyl 4-methoxybenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinylmethyl 4-methoxybenzoate hydrochloride
• 4-piperidylmethyl 4-methoxybenzoate hydrochloride
• AKOS015849418
• piperidin-4-ylmethyl 4-methoxybenzoate;hydrochloride
• piperidin-4-ylmethyl 4-methoxybenzoate hydrochloride
• piperidin-4-ylmethyl4-methoxybenzoatehydrochloride
• 1220037-75-1
• 4-Piperidinylmethyl 4-methoxybenzoatehydrochloride

• MDL： MFCD13559758
• Inchi： 1S/C14H19NO3.ClH/c1-17-13-4-2-12(3-5-13)14(16)18-10-11-6-8-15-9-7-11;/h2-5,11,15H,6-10H2,1H3;1H
• InChI Key： IKEMRDCJOGWIQI-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC(=CC=1)OC)=O)CC1CCNCC1

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Piperidinylmethyl 4-methoxybenzoate hydrochloride

4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220037-75-1, known as 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

Chemical Structure and Properties

4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride is a derivative of benzoic acid, featuring a piperidine ring attached to a methoxy group at the para position. The molecule's structure is characterized by a benzoate ester group linked to a piperidine moiety, which contributes to its unique chemical properties. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for pharmacological studies.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the methoxy group at the para position on the benzene ring introduces electron-donating effects, which can influence the compound's reactivity and bioavailability. These structural features make 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride a promising candidate for further exploration in drug discovery.

Synthesis and Optimization

The synthesis of 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Key steps include esterification reactions, coupling with piperidine derivatives, and subsequent acid-base neutralization to form the hydrochloride salt. Researchers have optimized these steps to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes.

Recent advancements in green chemistry have also influenced the synthesis of this compound. For instance, the use of biodegradable catalysts and solvent systems has reduced environmental impact while maintaining high product quality. These optimizations underscore the commitment to sustainable practices in modern chemical synthesis.

Pharmacological Applications

4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride has shown potential in several therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation. Its ability to interact with specific biological targets makes it a valuable tool in drug development.

In recent studies, this compound has demonstrated modulatory effects on ion channels and receptor systems, which are critical for treating conditions such as epilepsy and chronic pain. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential for developing novel anti-inflammatory agents.

Moreover, the compound's pharmacokinetic profile has been extensively studied. Research indicates that it exhibits moderate bioavailability and favorable distribution characteristics, which are essential for effective drug delivery.

Recent Research Findings

The latest research on 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride has focused on its role as a lead compound for developing next-generation therapeutics. A study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Another significant finding comes from computational modeling studies that predict this compound's binding affinity to various protein targets. These insights are paving the way for rational drug design approaches tailored to specific therapeutic needs.

In addition to pharmacological applications, researchers have explored the use of 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride in materials science. Its unique structural properties make it a candidate for developing advanced materials with applications in electronics and sensors.

Future Directions

The future of 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride lies in expanding its applications across diverse fields. Ongoing research aims to uncover new biological targets and optimize its pharmacokinetic properties for enhanced therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. Furthermore, advancements in artificial intelligence (AI) and machine learning are anticipated to play a pivotal role in predicting its behavior in complex biological systems.

In conclusion, 4-Piperidinylmethyl 4-Methoxybenzoate Hydrochloride, with CAS No. 1220037-75-1, stands as a testament to the ingenuity of modern chemical research. Its versatile structure and promising pharmacological profile position it as a key player in future drug development endeavors.